4-aminopiperidine-1-carbonyl fluoride hydrochloride
Overview
Description
4-Aminopiperidine-1-carbonyl fluoride hydrochloride (4-APCFH) is an organic compound with a wide range of applications in scientific research. It is a colorless and odorless crystalline powder that is soluble in water and other organic solvents. 4-APCFH has been used to synthesize a variety of compounds, including amino acids, peptides, and other organic compounds. It has also been used as an inhibitor of enzymes, as a reagent in peptide synthesis, and as a catalyst in organic reactions. In addition, 4-APCFH has been used in the study of biochemical and physiological processes, as well as in the development of new drugs.
Mechanism of Action
4-aminopiperidine-1-carbonyl fluoride hydrochloride acts as an inhibitor of enzymes by binding to the active site of the enzyme and preventing the substrate from binding. This inhibits the enzyme’s activity, resulting in a decrease in the rate of the reaction. 4-aminopiperidine-1-carbonyl fluoride hydrochloride also acts as a reagent in peptide synthesis by forming a C-N bond between two amino acids. It is also used as a catalyst in organic reactions, as it helps to speed up the reaction rate.
Biochemical and Physiological Effects
4-aminopiperidine-1-carbonyl fluoride hydrochloride has been used to study biochemical and physiological processes, such as cell signaling pathways and gene expression. It has also been used to study the effects of drugs on the body, as well as the effects of toxins on the environment. In addition, 4-aminopiperidine-1-carbonyl fluoride hydrochloride has been used to investigate the effects of various diseases, such as cancer, on the body.
Advantages and Limitations for Lab Experiments
The main advantage of using 4-aminopiperidine-1-carbonyl fluoride hydrochloride in laboratory experiments is its low cost and ease of use. It is also relatively non-toxic and can be used in a variety of applications. However, 4-aminopiperidine-1-carbonyl fluoride hydrochloride is not as stable as other compounds, and it may degrade over time. In addition, it is not very soluble in water, which may limit its use in some experiments.
Future Directions
There are many potential future directions for 4-aminopiperidine-1-carbonyl fluoride hydrochloride. It could be used to develop new drugs, as well as to study the effects of existing drugs on the body. It could also be used to investigate the effects of toxins on the environment. In addition, 4-aminopiperidine-1-carbonyl fluoride hydrochloride could be used in the development of new catalysts for organic reactions, as well as in the development of new methods for peptide synthesis. Finally, 4-aminopiperidine-1-carbonyl fluoride hydrochloride could be used to explore the effects of various diseases, such as cancer, on the body.
Synthesis Methods
4-aminopiperidine-1-carbonyl fluoride hydrochloride can be synthesized from the reaction of 4-aminopiperidine-1-carbonyl chloride (4-APCC) with hydrofluoric acid (HF) and hydrochloric acid (HCl). The reaction is carried out in an aqueous solution at a temperature of 60-70°C and a pressure of 1-2 atmospheres. The reaction is complete within 30 minutes, yielding 4-aminopiperidine-1-carbonyl fluoride hydrochloride in a yield of 80-90%.
Scientific Research Applications
4-aminopiperidine-1-carbonyl fluoride hydrochloride is widely used in scientific research. It has been used as an inhibitor of enzymes, as a reagent in peptide synthesis, and as a catalyst in organic reactions. In addition, 4-aminopiperidine-1-carbonyl fluoride hydrochloride has been used in the study of biochemical and physiological processes, as well as in the development of new drugs.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-aminopiperidine-1-carbonyl fluoride hydrochloride involves the reaction of 4-aminopiperidine with phosgene followed by treatment with hydrochloric acid.", "Starting Materials": [ "4-aminopiperidine", "Phosgene", "Hydrochloric acid" ], "Reaction": [ "4-aminopiperidine is reacted with phosgene in the presence of a suitable solvent such as dichloromethane or chloroform.", "The resulting intermediate, 4-aminopiperidine-1-carbonyl chloride, is then treated with hydrochloric acid to form the hydrochloride salt of the desired compound, 4-aminopiperidine-1-carbonyl fluoride hydrochloride.", "The product can be isolated by filtration or precipitation and purified by recrystallization." ] } | |
CAS RN |
2639411-99-5 |
Product Name |
4-aminopiperidine-1-carbonyl fluoride hydrochloride |
Molecular Formula |
C6H12ClFN2O |
Molecular Weight |
182.6 |
Purity |
95 |
Origin of Product |
United States |
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